[(Diphenylmethyl)sulfanyl]acetyl chloride

• CAS No.: 68524-29-8
• Molecular Formula: C15H13ClOS
• Molecular Weight: 276.8 g/mol
• IUPAC Name: 2-benzhydrylsulfanylacetyl chloride
• InChI: InChI=1S/C15H13ClOS/c16-14(17)11-18-15(12-7-3-1-4-8-12)13-9-5-2-6-10-13/h1-10,15H,11H2
• InChI Key: SRCCYSUDRUXYQJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)SCC(=O)Cl

Description

[(Diphenylmethyl)sulfanyl]acetyl chloride is a useful research compound. Its molecular formula is C15H13ClOS and its molecular weight is 276.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-[(Diphenylmethyl)thio]acetic acid (III), on reaction with thionyl chloride yielded the corresponding 2-[(diphenylmethyl)thio]acetylchloride (IV), which on reaction with ammonia produced 2-[(diphenylmethyl)thio]acetamide (I) which on oxidation with hydrogen peroxide resulted in modafinil (II).